Cas no 2380510-87-0 ((R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid)
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid
- Benzoic acid, 2-[(1R)-1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-
-
- Inchi: 1S/C14H19NO4/c1-9(15-13(18)19-14(2,3)4)10-7-5-6-8-11(10)12(16)17/h5-9H,1-4H3,(H,15,18)(H,16,17)/t9-/m1/s1
- InChI Key: DKYNPOSKMRUQJI-SECBINFHSA-N
- SMILES: [C@H](C1C=CC=CC=1C(=O)O)(C)NC(=O)OC(C)(C)C
Experimental Properties
- Density: 1.151±0.06 g/cm3(Predicted)
- Boiling Point: 425.6±38.0 °C(Predicted)
- pka: 3.95±0.36(Predicted)
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1291916-500mg |
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid |
2380510-87-0 | 95% | 500mg |
$1430 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1291916-1g |
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid |
2380510-87-0 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1291916-5g |
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid |
2380510-87-0 | 95% | 5g |
$7705 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1291916-5g |
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid |
2380510-87-0 | 95% | 5g |
$7705 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1291916-1g |
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid |
2380510-87-0 | 95% | 1g |
$2105 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1291916-500mg |
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid |
2380510-87-0 | 95% | 500mg |
$1430 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1291916-500mg |
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid |
2380510-87-0 | 95% | 500mg |
$1430 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1291916-1g |
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid |
2380510-87-0 | 95% | 1g |
$2105 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1291916-5g |
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid |
2380510-87-0 | 95% | 5g |
$7705 | 2025-02-26 |
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid
Comprehensive Overview of (R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid (CAS No. 2380510-87-0)
(R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid (CAS No. 2380510-87-0) is a chiral organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of benzoic acid derivatives and features a tert-butoxycarbonyl (Boc) protecting group, which is pivotal in peptide synthesis and drug development. Its chiral center at the ethylamino moiety makes it particularly valuable for enantioselective applications, a topic of growing interest in modern medicinal chemistry.
The Boc-protected amino acid structure of this compound ensures stability during synthetic processes, addressing common challenges like racemization. Researchers frequently search for "Boc-protected amino acids uses" or "chiral benzoic acid derivatives in drug design," reflecting its relevance in developing therapeutics with improved efficacy and reduced side effects. Recent studies highlight its role in synthesizing protease inhibitors and kinase modulators, aligning with the demand for targeted cancer therapies and antiviral agents.
From a synthetic perspective, CAS No. 2380510-87-0 serves as a versatile intermediate. Its carboxylic acid functionality allows for coupling reactions, while the Boc group can be selectively deprotected under mild acidic conditions. This dual reactivity is frequently explored in queries like "how to deprotect Boc group efficiently" or "carboxylic acid activation methods," underscoring its practical utility. Moreover, its compatibility with solid-phase peptide synthesis (SPPS) makes it a staple in combinatorial chemistry libraries.
Environmental and regulatory trends also influence discussions around this compound. With increasing focus on green chemistry, researchers seek "sustainable synthesis of Boc-amino acids" or "biodegradable protecting groups." While (R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid itself is not classified as hazardous, its synthesis often involves solvents like DMF or THF, prompting investigations into alternative reaction media such as ionic liquids or water-based systems.
Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, with users frequently searching for "HPLC methods for chiral purity determination." The (R)-enantiomer is particularly scrutinized due to its pharmacological implications, as even minor enantiomeric impurities can impact drug safety profiles. This aligns with FDA guidelines emphasizing chiral drug development and quality-by-design (QbD) principles.
In summary, (R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid (CAS No. 2380510-87-0) represents a critical building block in asymmetric synthesis, bridging academic research and industrial applications. Its structural features cater to evolving needs in precision medicine and catalysis, while its analytical challenges reflect broader shifts toward stringent quality control in pharmaceutical manufacturing.
2380510-87-0 ((R)-2-(1-tert-Butoxycarbonylamino-ethyl)-benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)